3-[(4-Bromophenyl)methoxy]pyridin-2-amine

• IUPAC Name: 3-[(4-bromophenyl)methoxy]pyridin-2-amine
• InChI: InChI=1S/C12H11BrN2O/c13-10-5-3-9(4-6-10)8-16-11-2-1-7-15-12(11)14/h1-7H,8H2,(H2,14,15)
• InChI Key: HNJBVHDXCIBNDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N)OCC2=CC=C(C=C2)Br
• Molecular Formula: C12H11BrN2O
• DSSTOX Substance ID: DTXSID501327971
• Molecular Weight: 279.13 g/mol
• Solubility: 37.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 866135-55-9

Description

3-[(4-Bromophenyl)methoxy]pyridin-2-amine, also known as 4-Bromo-2-methoxypyridine, is an organic compound that is widely used in scientific research. It is a colorless solid that is soluble in organic solvents, making it a useful reagent in organic synthesis. This compound has numerous applications in the field of organic synthesis and scientific research, including applications in medicinal chemistry, organic photochemistry, and catalysis.

Scientific Research Applications

Intervalence Charge Transfer and Mixed-Valence Species

Research on intervalence charge transfer (IVCT) in mixed-valence monocations linked with various bridges, including those with phenyl groups, has contributed to understanding the electronic interactions in these complexes. These studies provide insights into the nature of mixed-valence species, highlighting the influence of molecular structure on electronic coupling and charge transfer dynamics within the molecule (Barlow et al., 2005).

Reactions with Amines

The reactivity of certain carbene complexes with amines, leading to the formation of aminophenylcarbene complexes, showcases the potential of these interactions in synthesizing novel compounds. This research highlights the versatility of carbene chemistry and its applications in developing new materials and catalysts (Fischer, Heckl, & Werner, 1971).

Kinetics and Mechanism of Thionocarbonate Pyridinolysis

Investigations into the kinetics and mechanism of thionocarbonate pyridinolysis provide valuable information on the reaction pathways and the influence of substituents on reaction rates. This research aids in understanding the behavior of similar compounds in various chemical environments, which is crucial for designing reactions with desired outcomes (Castro et al., 1997).

Synthesis of Isoxazolones and Their Rearrangements

The synthesis of isoxazolones from nitropyridine groups and their rearrangement to imidazopyridines and indoles demonstrates the potential of these compounds in synthetic chemistry. This research explores the conditions under which these rearrangements occur, contributing to the broader knowledge of heterocyclic chemistry and its applications (Khalafy, Setamdideh, & Dilmaghani, 2002).

Oxidation of N-aminopyridinium Salts

The study on the oxidation of N-aminopyridinium salts elucidates the formation of azopyridinium and pyridiniopyridinium salts, depending on the nature of the substituent. This research provides insights into the oxidation processes of pyridinium compounds and their potential applications in developing new materials and chemical sensors (Doughty & Glover, 1977).